4-Fluoro-3-tert-butoxycarbonylamino-1-butanoic acid
Cat. No. B8404576
M. Wt: 221.23 g/mol
InChI Key: RGWGWUJMVIXIJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Name
Identifiers
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REACTION_SMILES
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[ClH:16].[F:1][CH2:2][CH:3]([CH2:4][C:5](=[O:6])[OH:7])[NH:8][C:9]([O:10][C:11]([CH3:12])([CH3:13])[CH3:14])=[O:15]>>[ClH:16].[F:1][CH2:2][CH:3]([CH2:4][C:5](=[O:6])[OH:7])[NH2:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)NC(CF)CC(=O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl
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Name
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Type
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product
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Smiles
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NC(CF)CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
